Cas no 195447-85-9 (2-Methyl-4-trifluoromethyl-nicotinic Acid)

• Product Name: 2-Methyl-4-trifluoromethyl-nicotinic Acid
• CAS No: 195447-85-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD00203916
• CID: 116785
• PubChem ID: 53406081
• Update Time: 2025-04-18

2-Methyl-4-trifluoromethyl-nicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylicacid, 2-methyl-4-(trifluoromethyl)-
• 2-methyl-4-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-METHYL-4-TRIFLUOROMETHYL-NICOTINIC ACID
• SCHEMBL148901
• DTXSID30695665
• 3-Chloro-6-methylpyrazolo[1,5-a]pyrimidine-2-carboxylicacid
• MFCD00203916
• 2-methyl-4-(trifluoromethyl)nicotinicacid
• 2-methyl-4-trifluoromethylnicotinic acid
• CS-0324065
• A813810
• AB04743
• 195447-85-9
• FT-0695548
• 2-methyl-4-(trifluoromethyl)nicotinic acid
• DB-065884
• 2-Methyl-4-trifluoromethyl-nicotinic Acid

• MDL： MFCD00203916
• Inchi： 1S/C8H6F3NO2/c1-4-6(7(13)14)5(2-3-12-4)8(9,10)11/h2-3H,1H3,(H,13,14)
• InChI Key： GYDBBMRQODWXDG-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C)C=1C(=O)O)(F)F

Computed Properties

• Exact Mass: 205.03500
• Monoisotopic Mass: 205.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 50.19000
• LogP: 2.10700